Cas no 463358-00-1 ((2Z)-N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-3-4-(propan-2-yl)phenylprop-2-enamide)

• Product Name: (2Z)-N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-3-4-(propan-2-yl)phenylprop-2-enamide
• CAS No: 463358-00-1
• MF: C₂₂H₂₁FN₂OS
• MW: 380.478347539902
• CID: 6084043
• PubChem ID: 18554726
• Update Time: 2025-06-03

(2Z)-N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-3-4-(propan-2-yl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-3-4-(propan-2-yl)phenylprop-2-enamide
• (Z)-N-(5-(4-fluorobenzyl)thiazol-2-yl)-3-(4-isopropylphenyl)acrylamide
• 2-Propenamide, N-[5-[(4-fluorophenyl)methyl]-2-thiazolyl]-3-[4-(1-methylethyl)phenyl]-
• 463358-00-1
• (Z)-N-[5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl]-3-(4-propan-2-ylphenyl)prop-2-enamide
• F0710-0049
• AKOS024598086
• (2Z)-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}-3-[4-(propan-2-yl)phenyl]prop-2-enamide

• Inchi： 1S/C22H21FN2OS/c1-15(2)18-8-3-16(4-9-18)7-12-21(26)25-22-24-14-20(27-22)13-17-5-10-19(23)11-6-17/h3-12,14-15H,13H2,1-2H3,(H,24,25,26)
• InChI Key： SIMCZFIJCUYOFT-UHFFFAOYSA-N
• SMILES： C(NC1=NC=C(CC2=CC=C(F)C=C2)S1)(=O)C=CC1=CC=C(C(C)C)C=C1

Computed Properties

• Exact Mass: 380.13586263g/mol
• Monoisotopic Mass: 380.13586263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• pka: 7.59±0.70(Predicted)

Additional information on (2Z)-N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-3-4-(propan-2-yl)phenylprop-2-enamide

The Compound CAS No. 463358-00-1: (2Z)-N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-3-4-(propan-2-yl)phenylprop-2-enamide

The compound with CAS No. 463358-00-1, known as (2Z)-N-{5-(4-fluorophenyl)methyl-1,3-thiazol-2-yl}-3-4-(propan-2-yl)phenylprop-2-enamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a thiazole ring, a fluoro-substituted phenyl group, and a propenamide moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of this compound in modulating cellular pathways associated with neurodegenerative diseases. The thiazole ring, a key structural component, has been shown to exhibit antioxidant properties, which are crucial in mitigating oxidative stress—a hallmark of conditions such as Alzheimer's and Parkinson's diseases. Additionally, the fluoro-substituted phenyl group enhances the molecule's lipophilicity, improving its ability to cross biological membranes and interact with target proteins.

One of the most intriguing aspects of this compound is its stereochemistry. The (2Z) configuration of the propenamide group plays a critical role in determining its bioactivity. Research has demonstrated that this configuration enhances the molecule's selectivity for specific receptors, making it a potential lead compound for developing highly specific therapeutic agents. Furthermore, the propan-2-yl substituent on the phenyl ring contributes to the molecule's stability and solubility, which are essential for its pharmacokinetic properties.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and amide bond formation. The synthesis begins with the preparation of the thiazole derivative, followed by the introduction of the fluoro-substituted phenyl group. The final step involves coupling the thiazole derivative with the propenamide moiety under optimized conditions to achieve high yields and purity.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule exhibits strong binding affinity to several G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes. This finding underscores its potential as a scaffold for developing novel GPCR modulators.

Moreover, preliminary toxicity studies indicate that this compound demonstrates low cytotoxicity in vitro, suggesting its safety profile may be favorable for further preclinical development. However, additional studies are required to fully assess its toxicity and pharmacokinetics in vivo.

In conclusion, CAS No. 463358-00-1 represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a valuable tool for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.